Cas no 620970-24-3 (Phenol, 2-chloro-4-(phenylmethoxy)-)

• Product Name: Phenol, 2-chloro-4-(phenylmethoxy)-
• CAS No: 620970-24-3
• MF: C₁₃H₁₁ClO₂
• MW: 234.678242921829
• MDL: MFCD29044691
• CID: 4072985
• PubChem ID: 23529945
• Update Time: 2025-10-30

Phenol, 2-chloro-4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-chloro-4-(phenylmethoxy)-
• 4-(Benyloxy)-2-chloro-phenol
• 4-(benzyloxy)-2-chlorophenol
• 2-chloro-4-phenylmethoxyphenol
• AKOS005158271
• MFCD29044691
• STL581768
• ALBB-033509
• LS-12743
• SCHEMBL1532839
• CS-0193287
• 620970-24-3
• E94124

• MDL： MFCD29044691
• Inchi： 1S/C13H11ClO2/c14-12-8-11(6-7-13(12)15)16-9-10-4-2-1-3-5-10/h1-8,15H,9H2
• InChI Key： NOMSDLZEVCVWMR-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(OCC2=CC=CC=C2)C=C1Cl

Computed Properties

• Exact Mass: 234.0447573Da
• Monoisotopic Mass: 234.0447573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 4-alkoxyphenols

Additional information on Phenol, 2-chloro-4-(phenylmethoxy)-

Phenol, 2-chloro-4-(phenylmethoxy) (CAS No. 620970-24-3)

Phenol, 2-chloro-4-(phenylmethoxy), also known by its CAS No. 620970-24-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a phenolic group substituted with a chlorine atom at the 2-position and a phenylmethoxy group at the 4-position. The long-chain structure of this compound contributes to its versatile properties, making it a valuable component in various applications.

Recent studies have highlighted the potential of Phenol, 2-chloro-4-(phenylmethoxy) in the development of advanced materials. Researchers have explored its role as a building block in the synthesis of polymers and high-performance composites. The compound's ability to form strong intermolecular interactions, such as hydrogen bonding and π-π stacking, has been extensively investigated. These properties make it an ideal candidate for applications in the electronics industry, particularly in the fabrication of flexible electronics and optoelectronic devices.

The synthesis of Phenol, 2-chloro-4-(phenylmethoxy) involves a multi-step process that typically begins with the chlorination of phenol derivatives. The subsequent introduction of the phenylmethoxy group is achieved through nucleophilic aromatic substitution or other advanced coupling reactions. The optimization of these reaction conditions has been a focal point of recent research efforts, with scientists aiming to enhance yield and reduce production costs.

One of the most promising areas of application for this compound is in drug delivery systems. Its unique chemical structure allows for the attachment of various bioactive molecules, enabling targeted drug delivery. Recent studies have demonstrated its potential as a carrier for anticancer drugs, where its ability to encapsulate and release drugs in a controlled manner has shown significant promise.

In addition to its practical applications, Phenol, 2-chloro-4-(phenylmethoxy) has also been studied for its environmental impact. Researchers have investigated its biodegradability and toxicity profiles under various conditions. These studies are crucial for ensuring that the compound can be safely used in industrial and medical applications without posing risks to human health or the environment.

The versatility of Phenol, 2-chloro-4-(phenylmethoxy) extends to its use in catalysis. Its ability to act as both a ligand and a catalyst in organometallic reactions has been explored in recent research. This dual functionality opens up new avenues for its application in asymmetric synthesis and other complex chemical transformations.

Looking ahead, the continued exploration of Phenol, 2-chloro-4-(phenylmethoxy) is expected to yield further insights into its potential uses. With ongoing advancements in synthetic chemistry and materials science, this compound is poised to play an increasingly important role in both academic research and industrial applications.